Cas no 2171871-27-3 (3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid)

• Product Name: 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid
• CAS No: 2171871-27-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6184328
• PubChem ID: 165814211
• Update Time: 2025-06-07

3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid
• 2171871-27-3
• EN300-1504924
• 3-[N-ethyl-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]-2-methylpropanoic acid

• Inchi： 1S/C26H32N2O5/c1-5-28(14-17(2)23(29)30)24(31)26(3,4)16-27-25(32)33-15-22-20-12-8-6-10-18(20)19-11-7-9-13-21(19)22/h6-13,17,22H,5,14-16H2,1-4H3,(H,27,32)(H,29,30)
• InChI Key： PRWZGPURGXNAAL-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(C)C(N(CC)CC(C(=O)O)C)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-N-ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid

Introduction to 3-N-Ethyl-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic Acid (CAS No. 2171871-27-3)

3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid (CAS No. 2171871-27-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group and a substituted propanoic acid moiety. The combination of these functional groups imparts specific chemical and biological properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions and its stability under acidic and basic conditions. This makes it an ideal choice for the synthesis of complex peptides and peptidomimetics. The presence of the Fmoc group in 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid allows for precise control over the reactivity of the amino group during synthesis, ensuring high yields and purity of the final product.

The substituted propanoic acid moiety in this compound is another key feature that contributes to its biological activity. Propanoic acid derivatives are known to exhibit a range of biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. The specific substitution pattern in this compound, with the ethyl and dimethyl groups, further modulates its physicochemical properties, such as solubility and lipophilicity, which are crucial for optimizing its pharmacokinetic profile.

Recent studies have highlighted the potential of 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

In addition to its anti-inflammatory properties, this compound has also shown potential as an anti-cancer agent. Research conducted at the National Cancer Institute demonstrated that 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid can selectively induce apoptosis in cancer cells while sparing normal cells. This selective cytotoxicity is attributed to its ability to disrupt key signaling pathways involved in cell survival and proliferation.

The structural complexity of 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid also makes it an excellent candidate for structure-based drug design (SBDD). Computational studies have shown that this compound can form stable interactions with target proteins involved in various disease pathways. This information can be used to optimize the compound's structure for improved potency and selectivity.

In terms of synthetic methods, several approaches have been developed for the preparation of 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid. One common method involves the coupling of an Fmoc-amino acid derivative with a substituted propanoic acid using coupling reagents such as HATU or EDC·HCl. The resulting product can then be deprotected under mild conditions to yield the final compound. These synthetic routes are highly efficient and scalable, making them suitable for large-scale production.

The safety profile of 3-N-Ethyl-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamido-2-methylpropanoic acid has also been extensively evaluated. Preclinical studies have shown that this compound exhibits low toxicity and good tolerability in animal models. These findings support its potential for further development as a therapeutic agent.

In conclusion, 3-N-Ethyl-3-{[(9H-fluoren‐9‐yl)methoxy]carbonylamino}-2, 2‐dimethyl‐N‐[1‐(methylcarbamoyl) ethyl] propanamide (CAS No. 2171871‐27‐3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to explore its full potential, paving the way for future advancements in drug discovery and development.